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For Researchers, Scientists, and Drug Development Professionals

In the formulation of high-performance coatings, the choice of solvent is paramount. Glycol

ethers, a versatile class of organic solvents, play a crucial role in determining the application

properties and final film characteristics of a coating. This guide provides a detailed comparative

study of ethoxypropanol (also known as propylene glycol ethyl ether or PE) against other

commonly used glycol ethers: butoxyethanol (ethylene glycol monobutyl ether or EB),

propoxypropanol (propylene glycol n-propyl ether or PnP), and methoxypropanol (propylene

glycol methyl ether or PM). This analysis focuses on key performance indicators relevant to the

coatings industry, supported by experimental data and standardized testing protocols.

Performance Characteristics at a Glance
The selection of a glycol ether is often a balance between several key physical and chemical

properties. The following tables summarize the critical performance data for ethoxypropanol
and its counterparts.

Table 1: Physical and Solvency Properties of Selected
Glycol Ethers
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Property
Ethoxypropan
ol (PE)

Butoxyethanol
(EB)

Propoxypropa
nol (PnP)

Methoxypropa
nol (PM)

CAS Number 1569-02-4 111-76-2 1569-01-3 107-98-2

Molecular Weight

( g/mol )
104.15[1] 118.17 118.17 90.12

Boiling Point (°C) 131[1] 171 150 120[2]

Flash Point (°C) 42[1] 67[3] 48 32[2]

Solvency (Kauri-

Butanol Value)
Not Applicable¹ Not Applicable¹ Not Applicable¹ Not Applicable¹

¹ Note on Kauri-Butanol Value: The Kauri-Butanol (Kb) value, a common measure of

hydrocarbon solvent strength, is not a suitable metric for highly polar and water-miscible

solvents like the glycol ethers listed. These solvents are often infinitely soluble in the kauri-

butanol solution, rendering the test inconclusive.[4] Solvency for these products is better

understood by their ability to dissolve a wide range of resins. All four glycol ethers in this

comparison are known for their excellent solvency for resins commonly used in coatings,

including acrylics, epoxies, alkyds, polyesters, and nitrocellulose.[5][6]

Table 2: Performance-Related Properties in Coating
Applications

Property
Ethoxypropan
ol (PE)

Butoxyethanol
(EB)

Propoxypropa
nol (PnP)

Methoxypropa
nol (PM)

Evaporation Rate

(n-BuAc = 1.0)
0.49[1] 0.08 0.2[7] 0.68[2]

Viscosity @ 25°C

(mPa·s)
1.8 2.9 2.0 1.81[2]

Surface Tension

@ 25°C

(dynes/cm)

~27.0 26.14[8] ~27.0 28[9]

Water Solubility Complete[10] Complete Miscible Complete[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scribd.com/document/518591315/Evaporation-Rate
https://www.scribd.com/document/518591315/Evaporation-Rate
https://www.imansabz.com/product/methoxy-propanol/
https://www.scribd.com/document/518591315/Evaporation-Rate
https://finishingandcoating.com/index.php/cleaning-pretreatment/2036-the-kauri-butanol-cleaning-number-unconventional-wisdom
https://www.imansabz.com/product/methoxy-propanol/
https://www.techspray.com/kauri-butanol-kb-values-and-solubility-parameters
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=10531
https://spllabs.com/fuels-lubricants-tests/astm-d1133-solubility-of-organic-solvents-kauri-butanol-kb-number/
https://www.scribd.com/document/518591315/Evaporation-Rate
https://ws.eastman.com/wizards/esolvents/ESolvProperty.asp?Solvent=10023&Property=-1
https://www.imansabz.com/product/methoxy-propanol/
https://www.imansabz.com/product/methoxy-propanol/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butoxyethanol
https://parchem.com/chemical-supplier-distributor/1-methoxy-2-propanol-016236
https://www.atamanchemicals.com/ethoxy-propanol-ep_u33084/
https://www.imansabz.com/product/methoxy-propanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The data presented in the tables above are derived from standardized experimental

procedures. Understanding these methodologies is crucial for accurate interpretation and for

conducting in-house comparative studies.

Determination of Evaporation Rate (ASTM D3539)
The relative evaporation rate of solvents is a critical factor in controlling the drying time and

flow characteristics of a coating. This is determined using the Shell Thin-Film Evaporometer.

Methodology:

A precise volume of the solvent is dispensed onto a filter paper of a known surface area.

This filter paper is suspended from a sensitive balance within a temperature-controlled

cabinet.

A stream of dry air at a constant temperature (typically 25°C) and flow rate is passed over

the filter paper.

The weight loss of the solvent over time is recorded.

The time taken for 90% of the solvent to evaporate is determined.

The relative evaporation rate is calculated by comparing the 90% evaporation time of the test

solvent to that of a reference solvent, typically n-butyl acetate, which is assigned a value of

1.0 or 100.[11]

Solvency Power Evaluation
As the Kauri-Butanol value is not applicable, the solvency power of these glycol ethers is

evaluated based on their ability to dissolve various coating resins.

Methodology:

A specific amount of a standard coating resin (e.g., a specific acrylic, epoxy, or alkyd resin) is

weighed into a beaker.
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The glycol ether being tested is slowly added to the resin while stirring.

The mixture is observed for clarity and viscosity reduction.

The amount of solvent required to achieve a clear, homogeneous solution of a specific

viscosity indicates its solvency power for that particular resin.

This process is repeated for a range of resins to build a comprehensive solvency profile.

Viscosity Measurement (ASTM D2196)
The viscosity of a solvent impacts the viscosity of the final coating formulation, which in turn

affects its application properties. A rotational viscometer is used to measure the dynamic

viscosity.

Methodology:

The glycol ether is placed in a temperature-controlled sample cup (typically at 25°C).

A spindle of appropriate geometry is immersed in the liquid.

The spindle is rotated at a constant speed, and the torque required to overcome the viscous

drag of the fluid is measured.

This torque reading is converted into a viscosity value in millipascal-seconds (mPa·s).

Surface Tension Measurement (ASTM D1331)
Surface tension influences the wetting and leveling properties of a coating. Lower surface

tension generally leads to better substrate wetting and a smoother film. The du Noüy ring

method or the Wilhelmy plate method are commonly used.

Methodology (Wilhelmy Plate Method):

A thin platinum plate is suspended from a balance.

The plate is brought into contact with the surface of the glycol ether.

The force required to pull the plate from the liquid is measured.
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This force is directly related to the surface tension of the liquid and is expressed in dynes per

centimeter (dynes/cm).

Comparative Study Workflow
The logical process for comparing these glycol ethers in a coating formulation can be

visualized as follows:
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Figure 1: Workflow for the comparative evaluation of glycol ethers in coatings.
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Discussion and Conclusion
The data presented highlights the distinct performance profiles of each glycol ether.

Ethoxypropanol (PE) offers a moderate evaporation rate, good solvency, and relatively low

viscosity.[1] Its favorable safety profile compared to some E-series glycol ethers makes it an

attractive option for a wide range of coating applications, where it contributes to good flow

and leveling.[12][13]

Butoxyethanol (EB) is a slower evaporating solvent with a slightly higher viscosity. Its strong

solvency and coalescing properties are particularly beneficial in water-based latex paints,

where it aids in film formation.[8]

Propoxypropanol (PnP) has an evaporation rate that falls between that of ethoxypropanol
and butoxyethanol. It is a good all-around solvent with a performance profile that makes it

suitable for many of the same applications as ethoxypropanol.

Methoxypropanol (PM) is the fastest evaporating solvent in this comparison, with a low

viscosity.[2] This makes it suitable for applications requiring a quick dry time. However, its

faster evaporation can sometimes lead to issues with flow and leveling if not properly

formulated.

Ultimately, the choice of glycol ether will depend on the specific requirements of the coating

formulation, including the desired drying time, application method, resin system, and regulatory

considerations. This guide provides a foundational dataset and standardized methodologies to

aid researchers and formulators in making an informed decision.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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